Cas no 138686-73-4 (N,N,N-trimethylsphingosine)

• Product Name: N,N,N-trimethylsphingosine
• CAS No: 138686-73-4
• MF: C₁₁H₂₄NO₂
• MW: 202.313763618469
• CID: 902350
• Update Time: 2026-04-29

N,N,N-trimethylsphingosine Chemical and Physical Properties

Names and Identifiers

• N,N,N-trimethylsphingosine
• [(E,2S,3R)-1,3-dihydroxyoct-4-en-2-yl]-trimethylazanium
• (2S,3R,4E)-1,3-dihydroxy-N,N,N-trimethyloct-4-en-2-aminium
• 4-Octen-2-aminium, 1,3-dihydroxy-N,N,N-trimethyl-, (R-(R*,S*-(E)))-
• N,N,N-Tms

Computed Properties

• Exact Mass: 202.18082
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 173
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: nothing
• XLogP3: 0.9

Experimental Properties

• PSA: 40.46